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Compound of Interest

Compound Name: Metadoxine

Cat. No.: B023640 Get Quote

Introduction

Metadoxine, a combination of pyridoxine (Vitamin B6) and pyrrolidone carboxylate, is utilized

in the management of alcoholic liver disease. Accurate and reliable quantification of

Metadoxine in bulk drug and pharmaceutical dosage forms is crucial for quality control and

research purposes. High-Performance Liquid Chromatography (HPLC) offers a sensitive,

specific, and robust method for this analysis. This application note details a validated RP-HPLC

method for the determination of Metadoxine.

Chromatographic Conditions

A summary of various reported chromatographic conditions for the quantification of

Metadoxine is presented in Table 1. These methods primarily utilize a C18 stationary phase

with a mobile phase consisting of a mixture of an organic solvent (acetonitrile or methanol) and

water or a buffer.

Table 1: Summary of Reported HPLC Methods for Metadoxine Quantification
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Parameter Method 1 Method 2 Method 3 Method 4

Column
ODS C18 (4.6 x

150mm, 5µm)[1]

Diamonsil C18

(4.6 x 250 mm, 5

µm)[2]

Phenomenex

Luna C18

(4.6×150mm,

5µm)[3]

Kromasil C18

(4.6 mm x 25 cm,

5-micron)[4]

Mobile Phase

Acetonitrile:

Water (65:35 v/v)

[1]

Methanol: 5

mmol·L-1

Ammonium

Acetate (14:86,

v/v)[2]

Acetonitrile:

Water

(90:10%v/v)[3]

Methanol: Water

(50:50, v/v)[4]

Flow Rate 1.0 mL/min[1] 1.0 mL/min[2] 0.9 mL/min[3] 1.0 mL/min[4]

Detection

Wavelength
305 nm[1] 286 nm[2] 230 nm[3] 286 nm[4]

Injection Volume 10 µL[1] Not Specified Not Specified 20 µL[4]

Retention Time
3.155 ± 0.02

min[1]
Not Specified

2.826 ± 0.02

min[3]

2.85 ± 0.05

min[4]

Method Validation Summary

The described HPLC methods have been validated according to ICH guidelines. A summary of

the validation parameters is provided in Table 2, demonstrating the reliability and robustness of

the analytical procedures.

Table 2: Summary of Method Validation Parameters
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Parameter Method 1 Method 2 Method 3 Method 4

Linearity Range 10-50 µg/mL[1] 0.2 - 12 µg/mL[2] 10-50 mg/ml[3]
10–100 μg

mL−1[4]

Correlation

Coefficient (r²)
Not Specified Not Specified Not Specified Not Specified

Precision

(%RSD)
< 2.0%[1]

Within-day <

6.3%, Between-

day < 4.3%[2]

< 2.0%[3] Not Specified

Accuracy (%

Recovery)
Not Specified

Absolute:

73.31% -

82.00%,

Relative: 91.08%

- 95.69%[2]

Not Specified

98.89% and

98.76% for two

different tablet

formulations[4]

Limit of

Quantification

(LOQ)

Not Specified 0.2 µg/mL[2] Not Specified Not Specified

Robustness

Variations in

mobile phase

composition and

flow rate showed

results within

acceptable

limits[1]

Validated in

terms of

precision,

robustness,

recovery and

limits of detection

and

quantitation[4]

Not Specified

Validated in

terms of

precision,

robustness,

recovery and

limits of detection

and

quantitation[4]

Detailed Experimental Protocol
This protocol provides a step-by-step guide for the quantification of Metadoxine in tablet

dosage forms based on a composite of validated methods.

1. Materials and Reagents

Metadoxine reference standard
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Metadoxine tablets

Acetonitrile (HPLC grade)

Methanol (HPLC grade)[1]

Water (HPLC grade)

Ammonium Acetate (analytical grade)

0.45 µm nylon membrane filters

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector

and data acquisition software.

Analytical balance

Sonicator

Volumetric flasks and pipettes

3. Chromatographic Conditions (Based on Method 1)

Column: ODS C18 (4.6 x 150mm, 5µm)[1]

Mobile Phase: Acetonitrile: Water (65:35 v/v)[1]. The mobile phase should be filtered through

a 0.45 µm membrane filter and degassed by sonication for 10 minutes prior to use.[1]

Flow Rate: 1.0 mL/min[1]

Column Temperature: Ambient (e.g., 35°C)[1]

Detection Wavelength: 305 nm[1]

Injection Volume: 10 µL[1]

Run Time: 8 minutes[1]
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4. Preparation of Standard Solutions

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Metadoxine reference

standard and transfer it to a 10 mL volumetric flask. Add approximately 7 mL of methanol,

sonicate to dissolve, and then make up the volume to the mark with methanol.[1]

Working Standard Solutions: From the stock solution, prepare a series of working standard

solutions in the concentration range of 10-50 µg/mL by appropriate dilution with the mobile

phase.[1]

5. Preparation of Sample Solution

Weigh and powder twenty Metadoxine tablets to get a uniform mixture.

Accurately weigh a portion of the powdered tablets equivalent to 10 mg of Metadoxine and

transfer it to a 10 mL volumetric flask.[5]

Add about 7 mL of the diluent (mobile phase) and sonicate for 15-20 minutes to ensure

complete dissolution of the drug.[5]

Make up the volume to the mark with the diluent.

Filter the solution through a 0.45 µm nylon membrane filter.

Further dilute the filtered solution with the mobile phase to obtain a final concentration within

the linear range of the method (e.g., 30 µg/mL).

6. System Suitability Before starting the analysis, inject the standard solution five times. The

system is deemed suitable for analysis if the relative standard deviation (%RSD) of the peak

areas for the five replicate injections is not more than 2.0%.[1]

7. Analysis Inject the prepared standard and sample solutions into the chromatograph and

record the peak areas.

8. Calculation The concentration of Metadoxine in the sample can be calculated using the

following formula:

Where:
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A_sample = Peak area of the sample solution

A_standard = Peak area of the standard solution

C_standard = Concentration of the standard solution (µg/mL)

C_sample = Concentration of the sample solution (µg/mL)
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Caption: Experimental workflow for HPLC quantification of Metadoxine.
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Caption: Logical relationship of HPLC method validation parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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